Cas no 73319-30-9 (1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide)

• Product Name: 1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide
• CAS No: 73319-30-9
• MF: C₃₀H₅₃BrN₂O₂
• MW: 553.658028364182
• CID: 564229
• PubChem ID: 14029409
• Update Time: 2025-07-01

1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide Chemical and Physical Properties

Names and Identifiers

• Vecuronium Bromide Related Compound C
• 1-[(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methyl piperidinium Bromide
• (2S,3S,5S,10S,13S,16S,17R)-10,13-dimethyl-16-(1-methylpiperidin-1-ium-1-yl)-2-piperidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol,bromide
• 1-[(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methyl piperidinium Bromide
• 3,17-Bis-deacetylvecuronium
• 3,17-Desacetylvecuronium
• 3,17-Dihydroxyvecuronium
• AC1L41J1
• Org 7402
• Org-7402
• Piperidinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-3,17-dihydroxy-2-(1-piperidinyl)androstan-16-yl)-1-methyl-, bromide
• 1-[(2beta,3alpha,5alpha,16beta,17beta)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidinium bromide
• 1-[(2β,3α,5α,16β,17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidinium bromide
• UNII-60OOL7F2LC
• 1-(3.ALPHA.,17.BETA.-DIHYDROXY-2.BETA.-(PIPERIDIN-1-YL)-5.ALPHA.-ANDROSTAN-16.BETA.-YL)-1-METHYLPIPERIDINIUM BROMIDE
• PIPERIDINIUM, 1-((2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-3,17-DIHYDROXY-2-(1-PIPERIDINYL)ANDROSTAN-16-YL)-1-METHYL-, BROMIDE
• 1-[(2beta,3alpha,5alpha,16beta17beta)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidinium Bromide
• Q27263242
• 60OOL7F2LC
• 1-[(2?,3?,5?,16?17?)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidinium Bromide
• 73319-30-9
• (2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-10,13-dimethyl-16-(1-methylpiperidin-1-ium-1-yl)-2-piperidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol;bromide
• desdiacetylvecuronium bromide
• Piperidinium, 1-[(2ss,3a,5a,16ss,17ss)-3,17-dihydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methyl-, bromide (9CI); Androstane, piperidinium deriv.; Org 7402
• 1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide

• Inchi： 1S/C30H53N2O2.BrH/c1-29-13-12-23-22(24(29)19-26(28(29)34)32(3)16-8-5-9-17-32)11-10-21-18-27(33)25(20-30(21,23)2)31-14-6-4-7-15-31;/h21-28,33-34H,4-20H2,1-3H3;1H/q+1;/p-1/t21-,22+,23-,24-,25-,26-,27-,28-,29-,30-;/m0./s1
• InChI Key： DIGWZHJLXJPNBY-DSBFZBMTSA-M
• SMILES： [Br-].O[C@H]1[C@H](C[C@H]2[C@@H]3CC[C@H]4C[C@@H]([C@H](C[C@]4(C)[C@H]3CC[C@@]21C)N1CCCCC1)O)[N+]1(C)CCCCC1

Computed Properties

• Exact Mass: 552.32904g/mol
• Monoisotopic Mass: 552.32904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 746
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide

Introduction to 1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide and Its Significance in Modern Chemical Research

The compound with the CAS number 73319-30-9, specifically 1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide, represents a fascinating intersection of steroid chemistry and pharmacological innovation. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential therapeutic applications. The intricate molecular framework of this steroid derivative, characterized by its specific hydroxyl and piperidine substituents, positions it as a promising candidate for further investigation in the realm of biochemical research.

Recent advancements in the field of medicinal chemistry have highlighted the importance of steroidal compounds in developing novel therapeutic agents. The structural motif of 1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide exhibits a high degree of similarity to natural steroids, which are well-documented for their biological activities. This similarity suggests that the compound may exhibit comparable pharmacological effects while potentially offering improved efficacy or reduced side effects compared to its natural counterparts.

The presence of multiple hydroxyl groups at specific positions (3α and 17β) within the steroid backbone is particularly noteworthy. These hydroxyl moieties are known to play a crucial role in modulating the biological activity of steroidal compounds. In fact, numerous studies have demonstrated that modifications at these positions can significantly alter the pharmacokinetic and pharmacodynamic properties of steroids. The unique arrangement of these hydroxyl groups in 1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide may contribute to its distinct biological profile and make it a valuable tool for researchers exploring steroid-based therapies.

Beyond its structural significance, the compound also features a piperidine ring at the 2-position. Piperidine derivatives are widely recognized for their versatility in pharmaceutical applications due to their ability to enhance solubility and bioavailability. The incorporation of a piperidine moiety into the steroid framework of 1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide not only improves its pharmacological properties but also opens up possibilities for further chemical modifications. This flexibility allows researchers to explore various structural analogs with tailored biological activities.

In light of these attributes, researchers have been investigating 1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide for potential applications in several therapeutic areas. For instance, its structural resemblance to natural steroids suggests that it may have applications in hormone replacement therapy or as an anti-inflammatory agent. Additionally, the compound's ability to modulate steroid receptor activity makes it a candidate for treating conditions associated with hormonal imbalances.

Recent studies have also explored the compound's potential role in neuropharmacology. Steroids are known to interact with various neurotransmitter systems, and modifications at specific positions can alter their neuroactive properties. The unique structural features of 1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide may enable it to interact with these systems in novel ways. Preliminary research has indicated that this compound may exhibit neuroprotective effects by modulating neuronal signaling pathways involved in synaptic plasticity and neuroprotection.

The synthesis and characterization of this compound have also provided valuable insights into steroid chemistry. The development of synthetic routes for producing 1-(2β,3α,5α,16β17β)-3,17-Dihydroxy-2-(1-piperidinyl)androstan-16-yl-1-methylpiperidinium Bromide has contributed to advancements in stereochemical control and functional group manipulation. These synthetic strategies are not only relevant for producing this specific compound but also serve as valuable tools for developing other steroidal derivatives.

Furthermore，the use of computational methods has played a crucial role in understanding the biological activity of this compound. Molecular modeling techniques have been employed to predict how 1-(2β，3α，5α，16β17β)-3，17-Dihydroxy - 2 - ( 1 - piperidine ) - androstan - 16 - yl - 1 - methyl - piperidine bromide interacts with biological targets such as steroid receptors。These simulations have provided insights into the binding affinity and mode of action，which are essential for optimizing its therapeutic potential。

The development of new analytical techniques has also been instrumental in studying this compound。High-performance liquid chromatography (HPLC)，mass spectrometry (MS)，and nuclear magnetic resonance (NMR) spectroscopy have all been employed to characterize its structure and purity。These methods not only ensure that researchers are working with high-quality samples but also provide valuable data for understanding its behavior。

The future prospects for research on CAS No73319 - 30 -9 are promising。With ongoing investigations into its pharmacological properties，synthetic pathways，and potential therapeutic applications，this compound is poised to make significant contributions to the field。The combination of its unique structure，flexibility for chemical modification，and promising biological activities makes it an exciting subject for further exploration。